![molecular formula C23H21N3O3S B300145 N-(2-furylmethyl)-2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]thio}acetamide](/img/structure/B300145.png)
N-(2-furylmethyl)-2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]thio}acetamide
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Overview
Description
N-(2-furylmethyl)-2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]thio}acetamide, also known as FMA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMA is a synthetic compound that has been extensively studied for its unique structure and properties.
Scientific Research Applications
N-(2-furylmethyl)-2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]thio}acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to exhibit potent antitumor activity in various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to exhibit antifungal activity against various fungal strains. Additionally, this compound has been studied for its potential use as a diagnostic tool for cancer detection.
Mechanism of Action
The mechanism of action of N-(2-furylmethyl)-2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]thio}acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are essential for cancer cell growth and survival. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This compound has also been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent biochemical and physiological effects in various cell lines and animal models. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit cell migration and invasion, which are critical processes involved in cancer metastasis. Additionally, this compound has been shown to exhibit anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-(2-furylmethyl)-2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]thio}acetamide has several advantages for lab experiments, including its potent antitumor activity and its potential use as a diagnostic tool for cancer detection. However, this compound also has some limitations, including its complex synthesis method and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for the study of N-(2-furylmethyl)-2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]thio}acetamide. One potential direction is the development of more efficient and cost-effective synthesis methods for this compound. Another direction is the study of this compound's potential applications in the treatment of other diseases, such as inflammatory diseases and fungal infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and compounds.
Conclusion:
In conclusion, this compound is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its unique structure and properties, and it has been shown to exhibit potent antitumor and antifungal activity. This compound has several advantages for lab experiments, including its potential use as a diagnostic tool for cancer detection. However, this compound also has some limitations, including its complex synthesis method and limited solubility in aqueous solutions. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of N-(2-furylmethyl)-2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]thio}acetamide involves a multi-step process that requires expertise in organic chemistry. The initial step involves the synthesis of 4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline, which is then reacted with thioacetic acid to obtain the thioacetamide derivative. The final step involves the addition of 2-furylmethyl bromide to the thioacetamide derivative to obtain this compound. The synthesis of this compound is a complex process that requires careful handling of reagents and precise reaction conditions.
Properties
Molecular Formula |
C23H21N3O3S |
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Molecular Weight |
419.5 g/mol |
IUPAC Name |
N-(furan-2-ylmethyl)-2-[4-oxo-3-(2-phenylethyl)quinazolin-2-yl]sulfanylacetamide |
InChI |
InChI=1S/C23H21N3O3S/c27-21(24-15-18-9-6-14-29-18)16-30-23-25-20-11-5-4-10-19(20)22(28)26(23)13-12-17-7-2-1-3-8-17/h1-11,14H,12-13,15-16H2,(H,24,27) |
InChI Key |
FLJVRVJZRDGWNC-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCN2C(=O)C3=CC=CC=C3N=C2SCC(=O)NCC4=CC=CO4 |
Canonical SMILES |
C1=CC=C(C=C1)CCN2C(=O)C3=CC=CC=C3N=C2SCC(=O)NCC4=CC=CO4 |
Origin of Product |
United States |
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